7-Methyl-2-(2-morpholin-4-yl-2-oxoethyl)sulfanyl-3-phenyl-5,6,7,8-tetrahydro-[1]benzothiolo[2,3-d]pyrimidin-4-one

• IUPAC Name: 7-methyl-2-(2-morpholin-4-yl-2-oxoethyl)sulfanyl-3-phenyl-5,6,7,8-tetrahydro-[1]benzothiolo[2,3-d]pyrimidin-4-one
• InChI: InChI=1S/C23H25N3O3S2/c1-15-7-8-17-18(13-15)31-21-20(17)22(28)26(16-5-3-2-4-6-16)23(24-21)30-14-19(27)25-9-11-29-12-10-25/h2-6,15H,7-14H2,1H3
• InChI Key: JCAYBQLKNJMSJM-UHFFFAOYSA-N
• Canonical SMILES: CC1CCC2=C(C1)SC3=C2C(=O)N(C(=N3)SCC(=O)N4CCOCC4)C5=CC=CC=C5
• Molecular Formula: C23H25N3O3S2
• Molecular Weight: 455.6 g/mol
• CAS No.: 496023-09-7

Description

7-Methyl-2-(2-morpholin-4-yl-2-oxoethyl)sulfanyl-3-phenyl-5,6,7,8-tetrahydro-[1]benzothiolo[2,3-d]pyrimidin-4-one is a useful research compound. Its molecular formula is C23H25N3O3S2 and its molecular weight is 455.59. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Characterization

• The compound has been involved in the synthesis of new heterocyclic compounds, such as Tetrahydro[1,3]oxazinothieno[2,3-c]isoquinoline and its Pyrimidine derivatives. These synthesized molecules hold potential for future pharmacological activity investigations (R. Zaki, S. M. Radwan, & A. El-Dean, 2017).

Antimicrobial Activity

• Some derivatives of the compound have been synthesized and tested for antimicrobial activity against selected bacterial and fungal strains (J.J. Majithiya & B. Bheshdadia, 2022).

Potential in Antitumor and Antibacterial Applications

• Novel analogues of the compound have been synthesized and evaluated as potential inhibitors of thymidylate synthase, showcasing potential as antitumor and antibacterial agents (A. Gangjee, F. Mavandadi, R. Kisliuk, J. McGuire, & S. Queener, 1996).

Applications in Synthesis of Diverse Heterocyclic Compounds

• The compound has been used in synthesizing a variety of heterocyclic compounds like Benzodifuranyl, Triazines, Oxadiazepines, and Thiazolopyrimidines, demonstrating applications in developing anti-inflammatory and analgesic agents (A. Abu‐Hashem, S. Al-Hussain, & M. Zaki, 2020).

Insecticidal Properties

• Pyridine derivatives related to this compound have shown significant insecticidal activities against the cowpea aphid, suggesting potential applications in agriculture (E. A. Bakhite, Aly A. Abd-Ella, M. El-Sayed, & S. A. Abdel-Raheem, 2014).